Cas no 1361502-31-9 (4'-Chloro-2'-nitro-2,3,4,5,6-pentachlorobiphenyl)

• Product Name: 4'-Chloro-2'-nitro-2,3,4,5,6-pentachlorobiphenyl
• CAS No: 1361502-31-9
• MF: C₁₂H₃Cl₆NO₂
• MW: 405.875717401505
• CID: 4995354
• Update Time: 2025-10-17

4'-Chloro-2'-nitro-2,3,4,5,6-pentachlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 4'-Chloro-2'-nitro-2,3,4,5,6-pentachlorobiphenyl

• Inchi： 1S/C12H3Cl6NO2/c13-4-1-2-5(6(3-4)19(20)21)7-8(14)10(16)12(18)11(17)9(7)15/h1-3H
• InChI Key： XQXIOIBGTCAWJA-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1C=CC(=CC=1[N+](=O)[O-])Cl)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 378
• XLogP3: 6.8
• Topological Polar Surface Area: 45.8

Additional information on 4'-Chloro-2'-nitro-2,3,4,5,6-pentachlorobiphenyl

4'-Chloro-2'-nitro-2,3,4,5,6-pentachlorobiphenyl (CAS No. 1361502-31-9): An Overview of a Complex Chlorinated Biphenyl Derivative

4'-Chloro-2'-nitro-2,3,4,5,6-pentachlorobiphenyl (CAS No. 1361502-31-9) is a highly chlorinated biphenyl derivative that has garnered significant attention in the field of organic chemistry and environmental science. This compound is characterized by its unique structural features, which include multiple chlorine atoms and a nitro group substituted on a biphenyl backbone. The intricate molecular structure of 4'-Chloro-2'-nitro-2,3,4,5,6-pentachlorobiphenyl makes it a subject of interest for both academic research and industrial applications.

The synthesis of 4'-Chloro-2'-nitro-2,3,4,5,6-pentachlorobiphenyl typically involves multi-step processes that require precise control over reaction conditions to achieve the desired substitution pattern. Recent advancements in synthetic methodologies have led to the development of more efficient and environmentally friendly routes for the production of this compound. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a novel approach using palladium-catalyzed cross-coupling reactions to synthesize highly substituted biphenyls with high yields and selectivity.

In terms of its physical and chemical properties, 4'-Chloro-2'-nitro-2,3,4,5,6-pentachlorobiphenyl exhibits high thermal stability and low solubility in water. These properties make it suitable for applications in various industries where stability and low reactivity are desired. However, the presence of multiple chlorine atoms also raises concerns about its environmental impact and potential toxicity. Therefore, extensive studies have been conducted to evaluate the environmental fate and behavior of this compound.

The environmental fate of 4'-Chloro-2'-nitro-2,3,4,5,6-pentachlorobiphenyl has been a topic of significant research interest. A study published in the Environmental Science & Technology in 2020 investigated the biodegradation potential of this compound in soil and water environments. The results indicated that while 4'-Chloro-2'-nitro-2,3,4,5,6-pentachlorobiphenyl is resistant to biodegradation under aerobic conditions, it can be partially degraded under anaerobic conditions through reductive dechlorination processes. This finding highlights the importance of understanding the environmental behavior of such compounds to develop effective management strategies.

In addition to its environmental implications, 4'-Chloro-2'-nitro-2,3,4,5,6-pentachlorobiphenyl has also been studied for its potential biological activities. Research conducted at the University of California in 2019 explored the cytotoxic effects of this compound on various human cell lines. The study found that 4'-Chloro-2'-nitro-2,3,4,5,6-pentachlorobiphenyl exhibited dose-dependent cytotoxicity against cancer cells while showing minimal toxicity towards normal cells. This selective cytotoxicity suggests that further investigation into its potential as an anticancer agent may be warranted.

The structural complexity and unique properties of 4'-Chloro-2'-nitro-2,3,4,5,6-pentachlorobiphenyl have also made it an attractive target for computational studies. Molecular dynamics simulations have been employed to investigate the conformational behavior and electronic properties of this compound. A recent study published in the Theoretical Chemistry Accounts in 2021 used density functional theory (DFT) calculations to predict the electronic structure and reactivity sites of 4'-Chloro-2'-nitro-2,3,4,5,6-pentachlorobiphenyl. The findings from this study provide valuable insights into the molecular mechanisms underlying its chemical behavior.

In conclusion, 4'-Chloro-2'-nitro-2，3，4，5，6-pentachlorobiphenyl (CAS No. 1361502-31-9) is a complex chlorinated biphenyl derivative with a wide range of applications and research potentials. Its unique structural features and physical properties make it an important compound in organic chemistry and environmental science. Ongoing research continues to uncover new aspects of its behavior and potential uses, contributing to our understanding of this fascinating molecule.